Cas no 1898325-72-8 (3-amino-2-(2-methanesulfonylphenyl)propanoic acid)

• Product Name: 3-amino-2-(2-methanesulfonylphenyl)propanoic acid
• CAS No: 1898325-72-8
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5797647
• PubChem ID: 117359938
• Update Time: 2025-06-22

3-amino-2-(2-methanesulfonylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-methanesulfonylphenyl)propanoic acid
• EN300-2004235
• 1898325-72-8

• Inchi： 1S/C10H13NO4S/c1-16(14,15)9-5-3-2-4-7(9)8(6-11)10(12)13/h2-5,8H,6,11H2,1H3,(H,12,13)
• InChI Key： YCWYYNCIDVZXJW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(C(=O)O)CN)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 106Ų

Additional information on 3-amino-2-(2-methanesulfonylphenyl)propanoic acid

Introduction to 3-amino-2-(2-methanesulfonylphenyl)propanoic acid (CAS No. 1898325-72-8)

3-amino-2-(2-methanesulfonylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1898325-72-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its amino and methanesulfonylphenyl functional groups, which contribute to its unique chemical properties and potential biological activities.

The structure of 3-amino-2-(2-methanesulfonylphenyl)propanoic acid consists of a propanoic acid backbone substituted with an amino group at the third carbon and a 2-methanesulfonylphenyl group at the second carbon. This arrangement imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for medicinal chemistry applications. The methanesulfonylphenyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, which has been leveraged in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-2-(2-methanesulfonylphenyl)propanoic acid and its derivatives. Research has indicated that this compound may exhibit properties relevant to inflammation, pain management, and neuroprotection. For instance, studies have suggested that derivatives of this molecule could interact with specific targets involved in the inflammatory cascade, potentially offering new avenues for treating chronic inflammatory diseases.

One of the most compelling aspects of 3-amino-2-(2-methanesulfonylphenyl)propanoic acid is its versatility as a building block in drug design. The presence of both an amino group and a methanesulfonylphenyl group provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has led to several innovative approaches in the synthesis of novel compounds with enhanced pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have further accelerated the exploration of 3-amino-2-(2-methanesulfonylphenyl)propanoic acid's potential. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These simulations have helped identify key structural features responsible for its observed activities, guiding the design of more potent and selective derivatives.

The synthesis of 3-amino-2-(2-methanesulfonylphenyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the methanesulfonyl group requires precise control over reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in addressing these challenges, enabling more efficient production processes.

In clinical research, 3-amino-2-(2-methanesulfonylphenyl)propanoic acid has been investigated as a potential therapeutic agent in various disease models. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in conditions such as arthritis and neuropathic pain. These findings have laid the groundwork for further clinical trials to evaluate its safety and efficacy in human populations.

The industrial applications of 3-amino-2-(2-methanesulfonylphenyl)propanoic acid extend beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of specialty chemicals and materials. For example, researchers have explored its use in developing advanced polymers and coatings that exhibit enhanced durability and functionality.

Environmental considerations also play a role in the utilization of 3-amino-2-(2-methanesulfonylphenyl)propanoic acid. Efforts are being made to optimize synthetic routes that minimize waste generation and reduce environmental impact. Green chemistry principles are being integrated into production processes to ensure sustainability while maintaining high-quality output.

The future prospects for 3-amino-2-(2-methanesulfonylphenyl)propanoic acid are promising, with ongoing research aimed at uncovering new applications and refining existing ones. Collaborative efforts between academia and industry are expected to drive innovation, leading to breakthroughs that could benefit multiple sectors, from healthcare to materials science.